N-[(5-chloro-2-thienyl)methyl]-1-cyclopentyl-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: N-[(5-chlorothiophen-2-yl)methyl]-1-cyclopentyl-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C15H19ClN2O2S/c16-13-6-5-12(21-13)8-17-15(20)10-7-14(19)18(9-10)11-3-1-2-4-11/h5-6,10-11H,1-4,7-9H2,(H,17,20)
• InChI Key: FAMURUXXCUARIP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2CC(CC2=O)C(=O)NCC3=CC=C(S3)Cl
• Molecular Formula: C15H19ClN2O2S
• Molecular Weight: 326.8 g/mol

Description

N-[(5-chloro-2-thienyl)methyl]-1-cyclopentyl-5-oxo-3-pyrrolidinecarboxamide is a chemical compound that has been synthesized for its potential applications in scientific research. This compound is also known as CPP-115 and belongs to the class of compounds called GABA aminotransferase inhibitors. CPP-115 has been studied for its potential use in treating addiction, epilepsy, and other neurological disorders.

Scientific Research Applications

Analytical Techniques in Pharmacokinetic Studies

The development and application of analytical techniques for pharmacokinetic studies are crucial in understanding the metabolism and pharmacological effects of various compounds, including N-[(5-chloro-2-thienyl)methyl]-1-cyclopentyl-5-oxo-3-pyrrolidinecarboxamide. A study by Lang et al. (2010) on the development of a hydrophilic liquid interaction chromatography-high-performance liquid chromatography-tandem mass spectrometry based stable isotope dilution analysis emphasizes the precision and accuracy of modern analytical methods in quantifying bioactive compounds and their metabolites in biological matrices, such as human plasma and urine, after substance intake like coffee consumption, showcasing the importance of such techniques in pharmacokinetic and pharmacodynamic studies (Lang et al., 2010).

Environmental Exposure and Toxicity Assessment

The assessment of environmental exposure to potentially toxic compounds and their impact on human health is another critical area of research. Babina et al. (2012) conducted a study on the environmental exposure to organophosphorus and pyrethroid pesticides in children, highlighting the widespread exposure and the potential neurotoxic effects. Such studies underscore the importance of evaluating environmental chemicals, including those structurally or functionally related to N-[(5-chloro-2-thienyl)methyl]-1-cyclopentyl-5-oxo-3-pyrrolidinecarboxamide, for their safety and implications on public health (Babina et al., 2012).

Metabolism and Toxicology

Understanding the metabolism and potential toxicology of compounds is essential for developing safe and effective drugs. The study by Renzulli et al. (2011) on the disposition and metabolism of [14C]SB-649868, an orexin 1 and 2 receptor antagonist, provides insights into the metabolic pathways, elimination, and potential metabolites that could inform the development and safety assessment of related compounds, including N-[(5-chloro-2-thienyl)methyl]-1-cyclopentyl-5-oxo-3-pyrrolidinecarboxamide (Renzulli et al., 2011).

Novel Analytical Methods in Toxicology

The identification and analytical characterization of substances, especially in toxicological investigations, is vital for public health and safety. Ameline et al. (2019) discussed the analytical characterization of seven new psychoactive substances (NPS) to resolve a complex toxicological fatal case. This study highlights the importance of advanced analytical methods in identifying and quantifying novel compounds, which is relevant for research on substances like N-[(5-chloro-2-thienyl)methyl]-1-cyclopentyl-5-oxo-3-pyrrolidinecarboxamide, ensuring accurate detection and understanding of their effects (Ameline et al., 2019).